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Abstract

Carboxyibuprofen, the principal urinary metabolite of the widely used non-steroidal anti-
inflammatory drug (NSAID) ibuprofen, is a dicarboxylic acid derivative with the CAS number
15935-54-3 and a molecular weight of 236.26 g/mol .[1][2] This technical guide provides a
comprehensive overview of carboxyibuprofen, focusing on its physicochemical properties,
metabolic generation, and analytical quantification. Detailed methodologies for its analysis are
presented, alongside an exploration of the signaling pathways of its parent compound,
ibuprofen, which provide context for the potential, though currently understudied, biological
activities of its metabolites.

Physicochemical Properties and Identification

Carboxyibuprofen is structurally derived from ibuprofen through the oxidation of one of the
methyl groups on the isobutyl side chain to a carboxylic acid. Its molecular formula is C13H160a.

[1]
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Property Value Source
CAS Number 15935-54-3 [1]12]
Molecular Formula C13H1604 [1]
Molecular Weight 236.26 g/mol [11[2]

3-[4-(1-carboxyethyl)phenyl]-2-
IUPAC Name 44 y y.)p 4 [2]
methylpropanoic acid

Ibuprofen COOH, 2,4'-(2-
Synonyms Carboxypropyl)phenylpropionic  [2]
acid

Metabolic Pathway of Ibuprofen to
Carboxyibuprofen

Ibuprofen undergoes extensive metabolism in the liver, primarily through oxidation reactions
catalyzed by cytochrome P450 enzymes. The formation of carboxyibuprofen is a key step in

the elimination of ibuprofen from the body.

The metabolic cascade begins with the hydroxylation of ibuprofen, a reaction predominantly
catalyzed by the enzyme CYP2C9.[3] This initial step produces hydroxylated intermediates,
such as 2-hydroxyibuprofen and 3-hydroxyibuprofen. Subsequently, cytosolic dehydrogenases
further oxidize these hydroxylated metabolites to form carboxyibuprofen.[3] This metabolic
transformation significantly increases the water solubility of the compound, facilitating its

excretion via the kidneys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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